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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358 Get Quote

For researchers, scientists, and drug development professionals handling YM-58483, a potent

inhibitor of store-operated Ca2+ entry (SOCE) and calcium release-activated calcium (CRAC)

channels, adherence to proper disposal protocols is crucial for maintaining laboratory safety

and environmental integrity. This guide provides essential, step-by-step information for the safe

disposal of YM-58483, also known as BTP 2.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. YM-58483 is

classified as harmful if swallowed, causes skin irritation, and can lead to serious eye irritation. It

may also cause respiratory irritation. In case of contact, follow standard first-aid procedures

and seek medical advice if symptoms persist.

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of YM-58483 is to treat it as a hazardous

chemical waste. Disposal must be conducted in accordance with all applicable federal, state,

and local environmental regulations.

Waste Identification and Segregation:

Unused or waste YM-58483, whether in solid form or in solution, should be collected in a

designated, properly labeled, and sealed hazardous waste container.
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Do not mix YM-58483 waste with other chemical waste streams unless compatibility is

confirmed.

Containerization:

Use a chemically resistant container that is in good condition and can be securely sealed.

Clearly label the container with "Hazardous Waste" and the specific chemical name: "YM-
58483 (BTP 2)".

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Follow the storage temperature guidelines for the compound, which is typically refrigerated

at 4°C for short-term storage and -20°C for long-term storage.[1][2][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

YM-58483 waste.

Provide the EHS department or contractor with the Safety Data Sheet (SDS) for YM-
58483 to ensure they have all the necessary information for safe handling and disposal.

Important Considerations:

Empty Containers: Empty containers that held YM-58483 should be triple-rinsed with an

appropriate solvent (e.g., DMSO, ethanol, or DMF, in which the compound is soluble).[1][4]

The rinsate should be collected and disposed of as hazardous waste. After thorough

cleaning, the container can be disposed of according to institutional guidelines for non-

hazardous laboratory waste.

Spills: In the event of a spill, avoid generating dust if it is in solid form. For small spills,

carefully sweep up the solid material or absorb the liquid with an inert material and place it in
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a sealed container for disposal. For large spills, evacuate the area and contact your EHS

department immediately.

Environmental Precautions: Do not allow YM-58483 to enter sewers or waterways. Prevent

its release into the environment.

Chemical and Physical Properties of YM-58483
A summary of the key quantitative data for YM-58483 is provided in the table below for easy

reference.

Property Value

Molecular Weight 421.32 g/mol [1]

Formula C₁₅H₉F₆N₅OS[1]

Purity ≥98%[3][4][5]

IC₅₀ for CRAC channels 100 nM[1][4]

Solubility in DMSO Up to 100 mM[1]

Solubility in Ethanol Up to 100 mM[1]

Storage Temperature +4°C (short-term), -20°C (long-term)[1][2][3]

Signaling Pathway and Experimental Workflow
YM-58483 is a well-characterized inhibitor of store-operated calcium entry (SOCE), a critical

signaling pathway in non-excitable cells like lymphocytes. The following diagrams illustrate the

logical flow of the SOCE pathway and a general workflow for experiments involving YM-58483.
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Caption: Signaling pathway of store-operated calcium entry (SOCE) and the inhibitory action of

YM-58483.
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Caption: General experimental workflow for studying the effects of YM-58483 on cellular

responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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